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Compound of Interest

Compound Name: Kohinool

Cat. No.: B1628114

Koh-i-Noor Graphite Pencil Technical Support
Center

This guide provides researchers, scientists, and drug development professionals with detailed
protocols and troubleshooting advice for sharpening Koh-i-Noor graphite pencils to achieve and
maintain a durable, fine point for precision work.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of lead breakage during sharpening?

Al: The most common causes for graphite core breakage are excessive pressure, dull
sharpener blades, and internal fractures within the graphite core from the pencil being dropped.
[1][2] Softer graphite grades (e.g., 6B and above) are naturally more prone to breakage than
harder grades (e.g., H to 9H).[3] Applying uneven force or twisting the pencil instead of the
sharpener can also introduce stress that leads to fractures.[3][4]

Q2: Manual or electric sharpener: Which is better for achieving a precise, durable point?

A2: Both sharpener types have distinct advantages. Manual sharpeners, including blade and
helical models, offer greater control over the sharpening angle and pressure, which is crucial
for delicate, soft-leaded pencils.[5][6] Electric sharpeners provide speed and consistency, which
is beneficial for harder graphite grades where precision is required repeatedly.[7] For the finest
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and most durable points, many professionals prefer a multi-step approach: a quality helical or
blade sharpener to shape the wood and a sandpaper block to refine the graphite point.[3][8][9]

Q3: How does the graphite grade (e.g., 2H vs. 4B) affect the sharpening strategy?
A3: The graphite grade is critical in determining the best sharpening method.

o Hard Grades (H-9H): These cores are strong and can be sharpened to a very long, fine point
with minimal risk of breaking.[3]

o Soft Grades (B-8B): These cores are softer and more brittle. They require a gentler
approach. Avoid overly long, thin points, as they are likely to break under pressure. A shorter,
sturdier point is recommended.[3][4] Using a sharpener with a larger hole can create this
type of point.[2]

Q4: How often should I replace the blade in my manual sharpener?

A4: Blades should be replaced as soon as you notice a decline in performance, such as
splintering wood, a rough finish on the graphite, or the need to apply more pressure.[3] A dull
blade is a primary cause of lead breakage.[2][4] Many high-quality manual sharpeners, like
those from KUM, come with replacement blades.[10][11]

Troubleshooting Guide

Issue 1: The pencil point repeatedly breaks inside the sharpener.

o Cause A: Dull Blade: A dull blade crushes and splinters the wood instead of cutting it cleanly,
putting stress on the graphite core.

o Solution: Replace the blade on your sharpener. Most quality manual sharpeners have
replaceable blades.

o Cause B: Excessive Pressure: Forcing the pencil into the sharpener can snap the lead.[1]
[12]

o Solution: Apply gentle, even pressure. Let the blade do the work. If you are using a hand-
held sharpener, rotate the sharpener, not the pencil, to reduce twisting stress on the core.

[3]4]

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.cowlingandwilcox.com/blog/post/266-sharpening-graphite-pencils-a-practical-guide-for-artists
https://m.youtube.com/watch?v=rWUYuDlXUoY
https://musekits.com/blogs/muse-kits-blog/how-to-use-and-sharpen-graphite-pencils-like-a-professional-artist
https://www.cowlingandwilcox.com/blog/post/266-sharpening-graphite-pencils-a-practical-guide-for-artists
https://www.cowlingandwilcox.com/blog/post/266-sharpening-graphite-pencils-a-practical-guide-for-artists
https://www.reddit.com/r/ColoredPencils/comments/1lpalr7/how_do_yall_not_get_your_colored_pencils_to_break/?rdt=49526
https://luukminkman.com/en/blog/how-to-prevent-colored-pencils-from-breaking-when-sharpening/
https://www.cowlingandwilcox.com/blog/post/266-sharpening-graphite-pencils-a-practical-guide-for-artists
https://luukminkman.com/en/blog/how-to-prevent-colored-pencils-from-breaking-when-sharpening/
https://www.reddit.com/r/ColoredPencils/comments/1lpalr7/how_do_yall_not_get_your_colored_pencils_to_break/?rdt=49526
https://www.youtube.com/watch?v=MPJTEmRCSUQ
https://www.toadhollowstudio.com/wp_blog/best-graphite-pencil-sharpeners/
https://artisticpov.jessemaccabe.com/why-do-my-pencils-keep-breaking/
https://www.quora.com/Why-do-pencils-break-all-the-time-when-Im-sharpening-them-Am-I-a-passive-agressive-sharpener
https://www.cowlingandwilcox.com/blog/post/266-sharpening-graphite-pencils-a-practical-guide-for-artists
https://www.reddit.com/r/ColoredPencils/comments/1lpalr7/how_do_yall_not_get_your_colored_pencils_to_break/?rdt=49526
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1628114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

o Cause C: Internal Fractures: The pencil may have been dropped, causing the graphite core
to be fractured internally.

o Solution: Unfortunately, this damage is often irreparable. If a pencil consistently breaks, it
is likely compromised. Proper storage and handling can prevent this issue.[1]

o Cause D: Soft Graphite Core: Softer leads (B grades) are inherently more fragile.

o Solution: Use a sharpener that creates a shorter, less acute point. Helical sharpeners,
whether manual crank or electric, are often gentler on soft cores as they shave the wood
away with less torque.[4][6]

Issue 2: The sharpened point is not fine enough for detailed work.

o Cause A: Standard Sharpener Angle: Most basic sharpeners create a standard, all-purpose
point.

o Solution 1 (Two-Step Sharpener): Use a long-point sharpener, such as the KUM Long
Point Sharpener, which first shaves the wood casing back further and then sharpens the
lead to a fine point.[11][13]

o Solution 2 (Sandpaper): After creating a basic point with a standard sharpener, refine the
tip using a sandpaper block or fine-grit sandpaper (220-400 grit).[3][14][15] Gently roll and
drag the pencil tip across the sandpaper at a low angle to hone it to a needle-sharp point.
[14][16]

Issue 3: The fine point dulls too quickly during use.

o Cause A: Point is Too Acute: A very long, needle-like point has less material supporting the
tip, leading to faster wear.

o Solution: After sharpening to a fine point, slightly blunt the very tip on scrap paper to
create a more durable micro-facet. For shading, using the side of a longer exposed lead is
more effective and preserves the tip.[9]

o Cause B: Incorrect Graphite Grade: Using a soft pencil (e.g., 4B) for tasks requiring
sustained fine lines will result in rapid dulling.
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o Solution: Use a harder graphite grade (e.g., 2H, 4H) for intricate, precise lines that need to
maintain their sharpness longer.

Data Presentation: Sharpening Method Comparison
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Experimental Protocol: Point Durability Assay
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Objective: To quantitatively assess the durability of a sharpened Koh-i-Noor 2H graphite pencil
point achieved through three different sharpening methodologies.

Materials:

3 Koh-i-Noor 1500 series 2H graphite pencils

o Standard single-blade manual sharpener (new blade)

o KUM Automatic Long Point sharpener

« Ultility knife and 220-grit sandpaper block

o A4 sheets of standard 80 g/m2 copy paper

e Ruler and stopwatch

 Digital microscope or high-resolution scanner for point analysis
Methodology:

e Pencil Preparation: Label the three 2H pencils as M1 (Manual Blade), M2 (Long Point), and
M3 (Knife/Sandpaper).

e Sharpening Procedure:
o M1: Sharpen the pencil using the standard manual sharpener to a complete point.

o M2: Sharpen the pencil using the KUM Automatic Long Point sharpener according to its
two-step process.

o MS3: Use the utility knife to expose approximately 10mm of the graphite core. Then, use the
sandpaper block to shape the exposed lead into a fine, conical point, matching the
fineness of M2 as closely as possible by visual inspection.[9][14][18]

« Initial State Analysis: Place the tip of each sharpened pencil under the digital microscope
and capture an image of the point. Measure the initial tip width.
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e Durability Test:

o

Secure a sheet of A4 paper to a flat surface.

[¢]

Using pencil M1, draw a continuous straight line with consistent, moderate pressure.

[e]

Continue drawing until a noticeable degradation in line quality (thickening) occurs.

[e]

Measure the total length of the line drawn in centimeters.

(¢]

Repeat this procedure for pencils M2 and M3, using a fresh sheet of paper for each.

o Final State Analysis: Capture a post-test image of each pencil tip under the microscope to
observe wear.

o Data Collection: Record the total line length (cm) achieved for each sharpening method
before significant point degradation.

Visualized Workflows and Logic
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Figure 1: Sharpening Workflow for Optimal Point Durability

Click to download full resolution via product page

Figure 1: Sharpening Workflow for Optimal Point Durability
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Is the blade sharp?

Solution:
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Use a helical sharpener or
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Use a new pencil.

Figure 2: Troubleshooting Logic for Point Breakage
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Figure 2: Troubleshooting Logic for Point Breakage

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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